1-[4-[(2,5-Difluorophenyl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-[(2,5-difluorophenyl)methyl]-1,4-diazepan-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C15H18F2N2O/c1-2-15(20)19-7-3-6-18(8-9-19)11-12-10-13(16)4-5-14(12)17/h2,4-5,10H,1,3,6-9,11H2
• InChI Key: PNPJNONLKDXTOI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCN(CC1)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C15H18F2N2O
• Molecular Weight: 280.31 g/mol
• CAS No.: 2361638-01-7

Description

The compound is a derivative of chalcone. Chalcones are open-chain flavonoids where two aromatic rings are linked by a three-carbon α,β-unsaturated carbonyl system. They are the biosynthetic precursors of flavones, flavonols, anthocyanins, and isoflavonoids.

Synthesis Analysis

A similar compound, (E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, was synthesized in 90% yield and crystallized by a slow evaporation technique. .

Molecular Structure Analysis

The fluorinated chalcone crystallized in centrosymmetric space group P21/c stabilized by the C–H⋯O and C–H⋯F interactions and the π⋯π contact. The crystalline environment was simulated through the supermolecule approach where a bulk with 378,000 atoms was built.

Chemical Reactions Analysis

Photolysis (λ irr = 300 nm) of a similar chalcone in the crystalline solid state resulted in the stereospecific formation of the syn-head-to-head photodimer (β-truxinic).

Physical And Chemical Properties Analysis

The electric parameters were calculated at the DFT/CAM-B3LYP/6-311++G(d,p) level as a function of the electric field frequency. The macroscopic parameters such as linear refractive index and third-order nonlinear susceptibility (χ(3)) were calculated, and the results were compared with experimental data obtained from the literature.

Future Directions

The χ(3)-value for the chalcone crystal is 369.294 × 10−22 m2 V−2, higher than those obtained from a few similar types of molecule, showing that the chalcone crystal can be considered as a nonlinear optical material. This suggests potential applications in nonlinear optics, which could be an interesting direction for future research.